1-(4-Methoxybenzoyl)piperidine-4-carboxylic acid
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Overview
Description
1-(4-Methoxybenzoyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis Applications
1-(4-Methoxybenzoyl)piperidine-4-carboxylic acid has been utilized in various synthesis applications. It plays a role in the synthesis of oxindoles through Palladium-catalyzed C-H functionalization, which is a significant method in medicinal chemistry synthesis (Magano et al., 2014). Additionally, its derivatives have been used in the synthesis of new pyridine derivatives with potential antimicrobial activities (Patel, Agravat, & Shaikh, 2011).
2. Antimicrobial Activity
Derivatives of this compound have been studied for their antimicrobial properties. Research has found that certain pyridine derivatives synthesized using this compound demonstrate variable and modest activity against bacterial and fungal strains (Patel & Agravat, 2009).
3. Cytotoxicity Evaluation
Compounds derived from this compound have been isolated and evaluated for cytotoxicity. For instance, derivatives from Piper hispidum, including 4-hydroxy-benzoic acid derivatives, showed moderate cytotoxic activity (Friedrich et al., 2005).
4. Prokinetic Agent Derivatives
Derivatives related to Cinitapride, which is a prokinetic benzamide derivative and anti-ulcerative drug, have been synthesized using compounds related to this compound. These derivatives were studied for their anti-ulcerative activity, demonstrating the compound's potential in developing gastrointestinal drugs (Srinivasulu et al., 2005).
5. Crystal Structure Analysis
The compound has also been utilized in crystallography studies. For example, the crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, a reaction product involving similar compounds, has been analyzed to understand its molecular conformation (Faizi, Ahmad, & Golenya, 2016).
Mechanism of Action
Target of Action
“1-(4-Methoxybenzoyl)piperidine-4-carboxylic acid” is a piperidine derivative. Piperidine derivatives are known to interact with a variety of biological targets, including GABA receptors .
Mode of Action
The mode of action of “this compound” would depend on its specific target. For example, if it targets GABA receptors, it might act as an agonist or antagonist, modulating the activity of these receptors .
Biochemical Pathways
The biochemical pathways affected by “this compound” would depend on its specific target and mode of action. If it acts on GABA receptors, it could affect neurotransmission and neural signaling pathways .
Result of Action
The molecular and cellular effects of “this compound” would depend on its specific target and mode of action. If it acts on GABA receptors, it could have effects on neural function and behavior .
Properties
IUPAC Name |
1-(4-methoxybenzoyl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c1-19-12-4-2-10(3-5-12)13(16)15-8-6-11(7-9-15)14(17)18/h2-5,11H,6-9H2,1H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMEVUKYYWCUUJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCC(CC2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20353323 |
Source
|
Record name | 1-(4-methoxybenzoyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20353323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
510739-83-0 |
Source
|
Record name | 1-(4-methoxybenzoyl)piperidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20353323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.